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Section 1: Core Chemical and Physical Profile
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Compound of Interest

Compound Name: 3,4-Dimethoxybenzaldehyde-d6
Cat. No.: B12395036
Get Quote
. J

Understanding the fundamental properties of a compound is the bedrock of its safe and
effective use. 3,4-Dimethoxybenzaldehyde is a crystalline solid with a characteristic sweet,
woody, vanilla-like aroma. Its deuterated form, 3,4-Dimethoxybenzaldehyde-d6, is visually

and physically similar.

Table 1: Physicochemical Properties of 3,4-Dimethoxybenzaldehyde
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Property Value Source(s)
Molecular Formula CoH1003 (Non-deuterated) [415]
Molecular Weight 166.17 g/mol (Non-deuterated)  [4][5]

Off-white to peach-colored
Appearance ) [41[6]
solid/crystals

Melting Point 40 -45°C (104 - 113 °F) [4][6]
Boiling Point 281 °C (538 °F) at 760 mmHg [4]
Flash Point > 112 °C (> 233.6 °F) [4]

Slightly soluble in hot water;
Solubility freely soluble in alcohol and

diethyl ether.

Stable under normal
Stability conditions. Sensitive to airand  [4][7]
light.

Section 2: Hazard Identification and GHS
Classification

According to the Globally Harmonized System (GHS), 3,4-Dimethoxybenzaldehyde is classified
as hazardous.[8][9] This classification necessitates specific handling precautions to mitigate
risks. The primary hazards are associated with ingestion, skin contact, and eye exposure.

 Signal Word:Warning[8][10]

Table 2: GHS Hazard and Precautionary Statements
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Code Statement Classification Source(s)

Acute toxicity (Oral),

H302 Harmful if swallowed. [LO][11][12][13]
Category 4
Skin
H315 Causes skin irritation. Corrosion/Irritation, [8][12]
Category 2
May cause an allergic ~ Skin Sensitisation,
H317 _ _ [10][11][13]
skin reaction. Category 1B
) Serious Eye
Causes serious eye o
H319 S Damage/Irritation, [819]
irritation.
Category 2

. Specific target organ
May cause respiratory . )
H335 T toxicity (single [8][9]
irritation.
exposure), Category 3

Avoid breathing
P261 dust/fume/gas/mist/va  Prevention [10][11]

pours/spray.

Wash skin thoroughly ]
P264 ] Prevention [10][12]
after handling.

Wear protective
gloves/protective

P280 clothing/eye Prevention [11][12]
protection/face

protection.

IF SWALLOWED: Call
a POISON CENTER

P301+P312 S Response [12]
or doctor/physician if

you feel unwell.

IF ON SKIN: Wash
P302+P352 with plenty of soap Response [12]

and water.
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IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact Response [4]
lenses, if present and
easy to do. Continue

rinsing.

Dispose of
contents/container to )

P501 Disposal [71[12]
an approved waste

disposal plant.

Section 3: Protocols for Safe Handling, Storage, and
Use

The stability and integrity of 3,4-Dimethoxybenzaldehyde-d6 are contingent upon proper
handling and storage. The compound is sensitive to light and air, where autoxidation can occur,
potentially leading to the formation of the corresponding carboxylic acid.[3][4][14]

Laboratory Handling Protocol

This protocol is designed to minimize exposure and prevent contamination or degradation of
the material.

» Preparation: Before handling, ensure an eyewash station and safety shower are accessible.
[7] Don all required Personal Protective Equipment (PPE): chemical safety goggles, nitrile
gloves, and a lab coat.[4]

o Engineering Controls: All weighing and handling of the solid compound must be performed in
a certified chemical fume hood to keep airborne concentrations low.[12]

» Dispensing: Minimize dust generation during transfer.[12] Use appropriate tools (e.g., a clean
spatula). If the compound is particularly sensitive or being used for a high-purity application,
consider handling it under an inert atmosphere (e.g., nitrogen or argon).[3]
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e Sealing: Immediately after dispensing, securely close the container lid.[3] For long-term
storage, wrapping the cap with paraffin film can provide an additional barrier against air and
moisture.

o Cleanup: Clean any residual dust from the work area using a damp wipe. Dispose of all
contaminated materials (gloves, wipes) in a designated, approved waste container.[4][12]

o Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
completing the work.[4][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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